molecular formula C8H15NO2 B8772725 Methyl 3-amino-2,2-dimethylcyclobutane-1-carboxylate

Methyl 3-amino-2,2-dimethylcyclobutane-1-carboxylate

Cat. No.: B8772725
M. Wt: 157.21 g/mol
InChI Key: VUSQBNNLIDLIBW-UHFFFAOYSA-N
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Description

Methyl 3-amino-2,2-dimethylcyclobutane-1-carboxylate is a useful research compound. Its molecular formula is C8H15NO2 and its molecular weight is 157.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H15NO2

Molecular Weight

157.21 g/mol

IUPAC Name

methyl 3-amino-2,2-dimethylcyclobutane-1-carboxylate

InChI

InChI=1S/C8H15NO2/c1-8(2)5(4-6(8)9)7(10)11-3/h5-6H,4,9H2,1-3H3

InChI Key

VUSQBNNLIDLIBW-UHFFFAOYSA-N

Canonical SMILES

CC1(C(CC1N)C(=O)OC)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 3-(hydroxyimino)-2,2-dimethylcyclobutanecarboxylate (1.0 equiv.) in MeOH (0.4 M) was added ammonium hydroxide (0.2 M) and Raney nickel (20 wt percent). The mixture was stirred at 50° C. under 50 psi hydrogen atmospheres for about 6 h. After completion of the reaction, the mixture was filtered through celite. The filtrate was concentrated in vacuo to give the crude title compound methyl 3-amino-2,2-dimethylcyclobutanecarboxylate (82.3% yield) as green liquid. The product was used without further purification. 1H NMR (400 MHz, DMSO-d6) δ (ppm) 3.56 (s, 3H), 2.50 (s, 0.4H), 2.14 (s, 0.24H), 1.94 (s, 0.35H), 1.71 (s, 0.73H), 1.05 (s, 2.0H), 0.76 (s, 2H).
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methyl 3-(hydroxyimino)-2,2-dimethylcyclobutanecarboxylate
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